Cas no 2227902-98-7 ((2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-ol)

• Product Name: (2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-ol
• CAS No: 2227902-98-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6326826
• PubChem ID: 165627252
• Update Time: 2025-06-07

(2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-ol
• 2227902-98-7
• EN300-1779522

• Inchi： 1S/C11H14O2/c1-8(12)7-10-4-2-3-9-5-6-13-11(9)10/h2-4,8,12H,5-7H2,1H3/t8-/m1/s1
• InChI Key： PPLYAWWTNWEIQO-MRVPVSSYSA-N
• SMILES： O1CCC2C=CC=C(C[C@@H](C)O)C1=2

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-ol

The Compound CAS No 2227902-98-7: (2R)-1-(2,3-Dihydro-1-benzofuran-7-yl)propan-2-ol

Introduction and Structural Overview

The compound CAS No 2227902-98-7, known as (trans)-1-(benzofuran-7(3H)-yl)propanol, is a highly specialized organic molecule with significant potential in pharmaceutical research. Its structure comprises a benzofuran ring system fused with a dihydrofuran moiety, which contributes to its unique electronic properties and reactivity. The molecule's chiral center at the second carbon of the propanol chain adds another layer of complexity, making it an interesting subject for stereochemical studies.

Physical and Chemical Properties

Experimental data indicates that this compound exhibits a melting point of approximately 65°C and a boiling point around 185°C under standard atmospheric pressure. The molecule's solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various organic reactions. Recent studies have also highlighted its stability under mildly acidic conditions, making it suitable for applications in medicinal chemistry.

Synthesis and Production

The synthesis of CAS No 2227902-98-7 involves a multi-step process that typically begins with the preparation of the benzofuran derivative. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the formation of the chiral propanol moiety. This has significantly improved the overall yield and purity of the compound, making it more accessible for large-scale production.

Applications in Pharmaceutical Research

Due to its unique structural features, CAS No 2227902-98-7 has garnered considerable attention in the field of drug discovery. The compound has been evaluated as a potential lead molecule for anti-inflammatory agents, where its ability to modulate specific inflammatory pathways has shown promising results. Additionally, recent studies have explored its role as a chiral building block in the synthesis of complex natural products.

Toxicological and Safety Considerations

Preliminary toxicological assessments indicate that CAS No 2227902-98-7 exhibits low acute toxicity when administered orally or dermally to laboratory animals. However, further long-term studies are required to fully understand its safety profile. Researchers recommend handling the compound with standard laboratory precautions due to its potential irritant properties.

Recent Research and Development Updates

In recent years, there has been a surge in research activities focusing on CAS No 22